Cas no 1378512-80-1 (4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate)

• Product Name: 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate
• CAS No: 1378512-80-1
• MF: C₄H₆N₆OS₂
• MW: 218.260035991669
• MDL: MFCD12545960
• CID: 5189325
• Update Time: 2026-03-05

4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate Chemical and Physical Properties

Names and Identifiers

• 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate

• MDL： MFCD12545960
• Inchi： 1S/C4H4N6S2.H2O/c11-4-3(7-10(12)8-4)2-1-5-9-6-2;/h1,12H,(H,8,11)(H,5,6,9);1H2
• InChI Key： UXUYMBAEEXYMOQ-UHFFFAOYSA-N
• SMILES： N1=C(S)C(C2C=NNN=2)=NN1S.[H]O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate

Introduction to 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate (CAS No. 1378512-80-1)

4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate (CAS No. 1378512-80-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the triazole class, which is well-known for its broad spectrum of biological activities. The presence of a disulfanyl group in its molecular structure enhances its reactivity and makes it a valuable candidate for further exploration in drug discovery and development.

The molecular formula of 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate can be represented as C₄H₆N₈S₂·xH₂O, where x denotes the number of water molecules associated with the compound in its hydrated form. The triazole ring system is a key feature that contributes to the compound's stability and bioactivity. Triazoles are known for their ability to interact with biological targets such as enzymes and receptors, making them effective in modulating various physiological processes.

One of the most compelling aspects of 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate is its potential in the development of novel therapeutic agents. The disulfanyl group introduces a high degree of flexibility and reactivity, allowing for further chemical modifications that can tailor the compound's biological properties. This versatility makes it an attractive scaffold for medicinal chemists seeking to design molecules with specific pharmacological profiles.

Recent research has highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The disulfanyl group in 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate is particularly interesting because it can participate in multiple types of chemical interactions, such as hydrogen bonding and metal coordination, which are crucial for drug-receptor binding.

In terms of synthesis, 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate can be prepared through a multi-step process that involves the condensation of appropriate precursors under controlled conditions. The synthesis typically involves the formation of the triazole ring followed by the introduction of the disulfanyl group. The hydration state of the compound can be influenced by factors such as temperature and humidity, which must be carefully controlled during storage and handling.

The pharmacological potential of 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may have effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammation.

Another area of interest is the compound's ability to form metal complexes. Metal ions such as copper, zinc, and iron play critical roles in many biological processes, and their interaction with small molecules can lead to therapeutic effects. The disulfanyl group in 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate can coordinate with these metal ions, potentially leading to the development of metal-based drug candidates.

The solubility profile of 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate is another important consideration for its pharmaceutical applications. Hydrated compounds often exhibit improved solubility compared to their anhydrous counterparts, which can enhance their bioavailability. However, factors such as pH and temperature can influence solubility, necessitating careful formulation strategies.

In conclusion, 4-(2H-triazol-4-yldisulfanyl)-2H-triazole:hydrate (CAS No. 1378512-80-1) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, including the triazole ring system and disulfanyl group, make it a versatile scaffold for drug discovery. Ongoing studies aim to further elucidate its pharmacological properties and explore its potential applications in treating various diseases.